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Compound of Interest

Compound Name: 1-(2-Fluorophenyl)piperazine

Cat. No.: B089578 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-(2-Fluorophenyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-(2-
Fluorophenyl)piperazine, a chemical compound frequently used in pharmaceutical research

and development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing potential health risks.

Hazard Identification and Classification
1-(2-Fluorophenyl)piperazine is classified as a hazardous substance. The following tables

summarize its hazard classifications and statements according to the Globally Harmonized

System (GHS).

Table 1: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b089578?utm_src=pdf-interest
https://www.benchchem.com/product/b089578?utm_src=pdf-body
https://www.benchchem.com/product/b089578?utm_src=pdf-body
https://www.benchchem.com/product/b089578?utm_src=pdf-body
https://www.benchchem.com/product/b089578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Irritation Category 2

Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure Category 3 (Respiratory system)

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Hazard H302 Harmful if swallowed.[1]

Hazard H312 Harmful in contact with skin.[1]

Hazard H315 Causes skin irritation.[1][2]

Hazard H319
Causes serious eye irritation.

[1][2]

Hazard H332 Harmful if inhaled.[1]

Hazard H335
May cause respiratory

irritation.[2][3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][2][4]

Precautionary P264
Wash skin thoroughly after

handling.[1][2][5]

Precautionary P270
Do not eat, drink or smoke

when using this product.[1][5]

Precautionary P271
Use only outdoors or in a well-

ventilated area.[1][2]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

[4][5]

Precautionary P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

Precautionary P302+P352
IF ON SKIN: Wash with plenty

of water.[1][2][5]

Precautionary P304+P340 IF INHALED: Remove person

to fresh air and keep
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comfortable for breathing.[1][2]

[5]

Precautionary P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3]

Precautionary P330 Rinse mouth.[1][5]

Precautionary P362+P364

Take off contaminated clothing

and wash it before reuse.[1][2]

[5]

Precautionary P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][2]

Precautionary P405 Store locked up.[1][2][5]

Precautionary P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[1][2][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Table 3: Physical and Chemical Properties
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Property Value

Molecular Formula C₁₀H₁₃FN₂

Molecular Weight 180.22 g/mol [6]

Physical State Solid or Liquid[4][7]

Boiling Point 150 °C at 3 mmHg[6]

Density 1.141 g/mL at 25 °C[6]

Flash Point 113 °C (235.4 °F) - closed cup[6]

Refractive Index n20/D 1.556[6]

Experimental Protocols: Safety and Handling
Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling 1-(2-
Fluorophenyl)piperazine. The following PPE is recommended:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.[2]

Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[1][3]

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.[2]

For larger quantities or where there is a risk of splashing, a chemical-resistant apron or suit

may be necessary.

Respiratory Protection: In case of inadequate ventilation, or when dust or aerosols may be

generated, a NIOSH-approved respirator with an appropriate filter (e.g., type ABEK

(EN14387) respirator filter) should be used.[2]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Avoid the formation of dust and aerosols.[1][3][8]
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Avoid contact with skin, eyes, and clothing.[1][2][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

Wash hands thoroughly after handling.[2][3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Store locked up.[1][2][5]

Emergency Procedures
First Aid Measures
Table 4: First Aid Protocols
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Exposure Route Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration. Seek

immediate medical attention.[1][2] Do not use

mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Continue rinsing.

Seek immediate medical attention.[1][2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][2]

Accidental Release
In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the area.[1][3]

Ventilate: Ensure adequate ventilation.[1][3]

Contain: Prevent further leakage or spillage if it is safe to do so.[8] Do not let the product

enter drains.[3]

Absorb: For small spills, absorb with an inert, non-combustible material (e.g., sand, earth,

vermiculite) and place in a suitable container for disposal.[3]

Clean-up: Decontaminate the spill area.
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Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[1]

Fire Fighting
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]
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General Handling Workflow for 1-(2-Fluorophenyl)piperazine

Risk Assessment

Don Personal Protective Equipment (PPE)
- Gloves

- Goggles/Face Shield
- Lab Coat

Identify Hazards

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Prepare Workspace

Weighing and Transfer

Handle Chemical

Reaction/Procedure

Decontamination of Glassware and Surfaces

Post-Experiment

Proper Waste Disposal

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General handling workflow for 1-(2-Fluorophenyl)piperazine.
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First Aid Response to Exposure

Inhalation

Skin Contact Eye Contact Ingestion

Move to Fresh Air

Provide Oxygen if Breathing is Difficult

Give Artificial Respiration if Not Breathing

Seek Immediate Medical Attention

Remove Contaminated Clothing

Wash with Soap and Plenty of Water

Rinse with Water for 15 minutes

Remove Contact Lenses if Possible

Rinse Mouth with Water

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First aid response workflow for exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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